Cas no 1373028-74-0 (Tert-Butyl 4-(Aminomethyl)-4-(Pyrimidin-2-Yl)Piperidine-1-Carboxylate(WX160050))

• Product Name: Tert-Butyl 4-(Aminomethyl)-4-(Pyrimidin-2-Yl)Piperidine-1-Carboxylate(WX160050)
• CAS No: 1373028-74-0
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 4591878
• Update Time: 2025-06-13

Tert-Butyl 4-(Aminomethyl)-4-(Pyrimidin-2-Yl)Piperidine-1-Carboxylate(WX160050) Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 4-(Aminomethyl)-4-(Pyrimidin-2-Yl)Piperidine-1-Carboxylate(WX160050)
• Tert-Butyl 4-(Aminomethyl)-4-(Pyrimidin-2-Yl)Piperidine-1-Carboxylate

• Inchi： 1S/C15H24N4O2/c1-14(2,3)21-13(20)19-9-5-15(11-16,6-10-19)12-17-7-4-8-18-12/h4,7-8H,5-6,9-11,16H2,1-3H3
• InChI Key： MMYNBWGWYZARGJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CN)(C2=NC=CC=N2)CC1

Computed Properties

• Exact Mass: 292.19
• Monoisotopic Mass: 292.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 4-(Aminomethyl)-4-(Pyrimidin-2-Yl)Piperidine-1-Carboxylate(WX160050)

Comprehensive Overview of Tert-Butyl 4-(Aminomethyl)-4-(Pyrimidin-2-Yl)Piperidine-1-Carboxylate (CAS No. 1373028-74-0, Code: WX160050)

Tert-Butyl 4-(Aminomethyl)-4-(Pyrimidin-2-Yl)Piperidine-1-Carboxylate (CAS No. 1373028-74-0), also known by its research code WX160050, is a highly specialized piperidine derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrimidine ring and a piperidine core, making it a valuable intermediate for drug discovery. Its tert-butyl carbamate (Boc) protecting group enhances stability during synthetic processes, a critical feature for researchers developing novel therapeutics.

The growing interest in heterocyclic compounds like WX160050 aligns with current trends in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Recent studies highlight its relevance in central nervous system (CNS) drug development, particularly for neurodegenerative diseases—a hot topic in 2024 due to rising global Alzheimer’s and Parkinson’s cases. Researchers frequently search for "piperidine derivatives in CNS drugs" or "Boc-protected amine applications," reflecting this compound’s niche importance.

From a synthetic chemistry perspective, 1373028-74-0 exemplifies modern structure-activity relationship (SAR) optimization strategies. Its aminomethyl moiety allows for further functionalization, enabling the creation of targeted libraries for high-throughput screening. This adaptability answers frequent queries like "how to modify piperidine scaffolds"—a common challenge in medicinal chemistry forums. The compound’s logP (~2.1) and hydrogen bond acceptors (5) also make it a candidate for discussions on Lipinski’s Rule of Five compliance.

Quality control protocols for WX160050 emphasize HPLC purity (>98%) and rigorous NMR/MS characterization, addressing industry demands for reproducibility—a major concern in preclinical research. Analytical data shows excellent stability under nitrogen at -20°C, a detail often sought in "long-term storage of Boc-protected amines" searches. These properties position it as a reliable building block for peptide mimetics and small molecule probes.

Emerging applications include its use in DNA-encoded library (DEL) synthesis, where its balanced polarity improves screening hit rates. This connects to trending topics like "fragment-based drug design" and "covalent inhibitor development." Patent analyses reveal derivatives of 1373028-74-0 in investigational JAK/STAT pathway modulators, reflecting the compound’s versatility across therapeutic areas.

Environmental and safety profiles of Tert-Butyl 4-(Aminomethyl)-4-(Pyrimidin-2-Yl)Piperidine-1-Carboxylate comply with standard laboratory handling protocols, with no significant ecotoxicity reported—a key consideration for sustainable chemistry initiatives. Its molecular weight (307.36 g/mol) and water solubility (~50 mg/L) data provide practical insights for formulation scientists, addressing common "API solubility enhancement" challenges.

In summary, WX160050 represents a strategically designed scaffold bridging medicinal chemistry and chemical biology. Its structural features respond to contemporary needs in precision medicine and targeted therapy development, while its synthetic tractability makes it a favorite among researchers optimizing drug-like properties. As the pharmaceutical industry increasingly focuses on kinase-targeted agents and CNS penetration, this compound’s relevance continues to grow.